NMR Chemical Shifts and Structural Analysis of 4-(2-Methylphenyl)-2-azaspiro[4.4]nonane: A Comprehensive Guide
NMR Chemical Shifts and Structural Analysis of 4-(2-Methylphenyl)-2-azaspiro[4.4]nonane: A Comprehensive Guide
Executive Summary
The transition from planar, sp2 -hybridized rings to three-dimensional, sp3 -rich architectures is a defining trend in modern drug discovery. The compound 4-(2-Methylphenyl)-2-azaspiro[4.4]nonane represents a highly valuable spirocyclic scaffold, frequently utilized as a bioisostere for piperazine to improve physicochemical properties and reduce off-target liabilities. However, the introduction of a chiral center at the C4 position of the spiro[4.4]nonane core breaks the symmetry of the entire molecule. This guide provides an in-depth structural analysis and a self-validating Nuclear Magnetic Resonance (NMR) workflow to unambiguously assign the complex, desymmetrized stereochemical framework of this molecule.
The Role of Spirocyclic Bioisosteres in Drug Design
Historically, flat heterocycles like piperazine were ubiquitous in medicinal chemistry. However, their planar nature often leads to poor solubility and promiscuous protein binding. Replacing these with diazaspiro or azaspiro cores—such as the 2-azaspiro[4.4]nonane system—forces the molecule into a rigid, orthogonal 3D conformation. This "escape from flatland" has been shown to reduce DNA damage and cytotoxicity in targeted therapies, such as in the optimization of PARP inhibitors [1]. Understanding the exact 3D conformation of these spirocycles in solution is critical for rational structure-based drug design.
Structural and Stereochemical Framework
The 2-azaspiro[4.4]nonane core consists of a pyrrolidine ring (positions 1–5, with N at position 2) and a cyclopentane ring (positions 5–9), fused at the quaternary spiro carbon (C5).
The structural complexity arises from the o-tolyl (2-methylphenyl) substituent at C4:
-
Chiral Focus: The C4 carbon is a stereocenter, meaning the molecule exists as a pair of enantiomers (R and S).
-
Prochiral Node: The C5 spiro carbon is attached to two identical paths around the cyclopentane ring (C6-C7-C8-C9). Therefore, C5 itself is not a stereocenter.
-
Desymmetrization: Because the pyrrolidine ring is chiral, it lacks a plane of symmetry. Consequently, the orthogonal projection of the C4 substituent renders the two faces of the cyclopentane ring diastereotopic [2]. The C6 and C9 carbons, as well as C7 and C8, are magnetically non-equivalent.
Fig 1. Stereochemical symmetry breaking induced by the C4 stereocenter across the spirocyclic core.
Theoretical NMR Chemical Shifts & Magnetic Anisotropy
Because the symmetry is completely broken, the molecule will exhibit 15 distinct 13 C signals .
A critical causality in the 1 H NMR spectrum is the diamagnetic ring current effect exerted by the o-tolyl group [3]. To minimize steric clash with the spiro system, the bulky o-tolyl group adopts a pseudo-equatorial conformation, positioning its aromatic π -cloud directly over one face of the cyclopentane ring (e.g., proximal to C6). The magnetic anisotropy of the aromatic ring will significantly shield the protons on C6, shifting them upfield relative to the distal protons on C9.
Table 1: Predicted NMR Assignments for 4-(2-Methylphenyl)-2-azaspiro[4.4]nonane
| Position | Carbon Type | Predicted 13 C (ppm) | Predicted 1 H (ppm) | Multiplicity / Causality |
| C1 | CH 2 | 55.0 - 58.0 | 2.90 (d), 3.10 (d) | AB system, diastereotopic protons |
| C3 | CH 2 | 50.0 - 53.0 | 3.15 (dd), 3.40 (dd) | Split by N-H and C4-H |
| C4 | CH | 45.0 - 49.0 | 3.50 - 3.70 (m) | Complex multiplet, chiral center |
| C5 | C (Spiro) | 46.0 - 50.0 | - | Quaternary node |
| C6 | CH 2 | 34.0 - 38.0 | 1.40 (m), 1.60 (m) | Shielded by o-tolyl ring current |
| C7 | CH 2 | 24.0 - 28.0 | 1.50 - 1.70 (m) | Cyclopentane envelope |
| C8 | CH 2 | 24.0 - 28.0 | 1.50 - 1.70 (m) | Cyclopentane envelope |
| C9 | CH 2 | 36.0 - 40.0 | 1.70 (m), 1.90 (m) | Deshielded relative to C6 |
| Ar-C1' | C (Aryl) | 139.0 - 142.0 | - | Attachment point |
| Ar-C2' | C (Aryl) | 135.0 - 138.0 | - | Bears the methyl group |
| Ar-C3'-C6' | CH (Aryl) | 125.0 - 131.0 | 7.10 - 7.35 (m) | Aromatic spin system |
| Ar-CH 3 | CH 3 | 19.0 - 21.0 | 2.35 (s) | Singlet |
Advanced 2D NMR Workflows for Structural Elucidation
To prevent misassignment of the diastereotopic cyclopentane faces, a self-validating 2D NMR workflow is mandatory. 1D NMR alone cannot bridge the two rings.
-
COSY & HSQC (The Foundation): COSY maps the continuous 1 H- 1 H spin systems (C3-C4 and C6-C7-C8-C9), while multiplicity-edited HSQC assigns these protons to their respective carbons, differentiating CH 2 (blue/negative) from CH/CH 3 (red/positive).
-
HMBC (The Bridge): Because the spiro C5 carbon lacks protons, the two ring systems are magnetically isolated in COSY. HMBC is the only way to prove the spiro linkage. Long-range 3JCH correlations from H1, H4, H6, and H9 to the quaternary C5 carbon validate the intact spiro[4.4]nonane core.
-
NOESY / ROESY (The 3D Validator): To prove which cyclopentane face is C6 and which is C9, we rely on the Nuclear Overhauser Effect (NOE) [2]. Through-space cross-peaks between the o-tolyl methyl protons and the highly shielded C6 protons confirm the conformation and validate the ring-current causality proposed in Table 1.
Fig 2. Sequential 2D NMR workflow for assigning the diazaspiro core and substituent conformation.
Experimental Protocol: High-Resolution NMR Acquisition
To execute this self-validating system, the following standardized acquisition protocol is recommended to prevent artifacts such as spin diffusion or t1 noise.
Step 1: Sample Preparation
-
Dissolve 15–20 mg of the highly pure (>95%) compound in 600 µL of CDCl 3 (100.0% D) containing 0.03% v/v TMS as an internal standard.
-
Transfer to a high-quality 5 mm NMR tube, ensuring a sample depth of exactly 4.0 cm to optimize magnetic shimming.
Step 2: Instrument Calibration
-
Utilize a 600 MHz (or higher) NMR spectrometer equipped with a cryogenically cooled probe (CryoProbe) to maximize 13 C and 2D sensitivity.
-
Perform automated tuning and matching (ATM), followed by rigorous 3D gradient shimming to achieve a TMS linewidth of <0.6 Hz.
Step 3: 1D Acquisition
-
1 H NMR: Standard pulse sequence (zg30), 16 scans, 2-second relaxation delay ( d1 ).
-
13 C NMR: Power-gated decoupling (zgpg30), 1024 scans, 2-second d1 .
Step 4: 2D Acquisition (Self-Validating Suite)
-
gCOSY: Gradient-selected, 256 t1 increments, 4 scans per increment.
-
Multiplicity-Edited HSQC: Phase-sensitive (Echo-Antiecho), optimized for 1JCH=145 Hz. 256 t1 increments.
-
HMBC: Optimized for long-range couplings nJCH=8 Hz (evolution delay ≈62.5 ms). This delay is critical for crossing the C5 spiro node.
-
ROESY: For a molecule of this molecular weight (~215 g/mol ), the correlation time ( τc ) can cause NOESY signals to cross zero. A phase-sensitive ROESY with a 250 ms continuous-wave spin-lock is preferred to guarantee positive cross-peaks and prevent spin-diffusion artifacts.
Step 5: Processing
-
Zero-fill all 2D spectra to a 2K x 1K matrix.
-
Apply a sine-bell squared apodization function shifted by π/2 to enhance resolution.
-
Perform baseline correction in both F1 and F2 dimensions prior to integration.
Conclusion
The structural elucidation of 4-(2-Methylphenyl)-2-azaspiro[4.4]nonane serves as a masterclass in applied NMR spectroscopy. By understanding the causality between the C4 stereocenter, the desymmetrization of the spirocyclic core, and the resulting magnetic anisotropy, scientists can rationally map out all 15 distinct carbon signals. Utilizing a self-validating 2D NMR workflow ensures absolute confidence in the 3D architecture, empowering downstream drug development and bioisosteric optimization.
References
-
Reilly, S. W., Puentes, L. N., Wilson, K., et al. (2018). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. Journal of Medicinal Chemistry / PMC.
-
Dickschat, J. S., et al. (2024). Confirmation of the stereochemistry of spiroviolene. Beilstein Journal of Organic Chemistry.
-
Gao, Y., et al. (2008). Solution Structure of a Designed Spirocyclic Helical Ligand Binding at a Two-Base Bulge Site in DNA. Biochemistry / PMC.
Sources
- 1. Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
- 2. BJOC - Confirmation of the stereochemistry of spiroviolene [beilstein-journals.org]
- 3. Solution Structure of a Designed Spirocyclic Helical Ligand Binding at a Two-Base Bulge Site in DNA - PMC [pmc.ncbi.nlm.nih.gov]
